![molecular formula C20H13ClO4 B4856352 3-[(2-chlorobenzyl)oxy]-2-(2-furyl)-4H-chromen-4-one](/img/structure/B4856352.png)
3-[(2-chlorobenzyl)oxy]-2-(2-furyl)-4H-chromen-4-one
Overview
Description
3-[(2-chlorobenzyl)oxy]-2-(2-furyl)-4H-chromen-4-one is a synthetic compound that belongs to the class of flavonoids. It possesses a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. This compound has gained significant attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 3-[(2-chlorobenzyl)oxy]-2-(2-furyl)-4H-chromen-4-one involves the inhibition of various signaling pathways such as nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways. These pathways are involved in the regulation of inflammation and oxidative stress. By inhibiting these pathways, this compound exerts its anti-inflammatory and antioxidant effects.
Biochemical and Physiological Effects:
This compound has been shown to possess a wide range of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. This compound also exhibits neuroprotective effects by reducing oxidative stress and inflammation in the brain. Additionally, it has been shown to possess cardioprotective effects by reducing oxidative stress and improving cardiac function.
Advantages and Limitations for Lab Experiments
The advantages of using 3-[(2-chlorobenzyl)oxy]-2-(2-furyl)-4H-chromen-4-one in lab experiments include its wide range of biological activities, its ease of synthesis, and its low toxicity. However, one limitation of using this compound is its poor water solubility, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the study of 3-[(2-chlorobenzyl)oxy]-2-(2-furyl)-4H-chromen-4-one. One area of research could focus on the development of more water-soluble derivatives of this compound to improve its bioavailability and efficacy. Another area of research could focus on the use of this compound in combination with other drugs or therapies to enhance its therapeutic effects. Furthermore, the potential use of this compound as a diagnostic tool for various diseases could also be explored.
Scientific Research Applications
3-[(2-chlorobenzyl)oxy]-2-(2-furyl)-4H-chromen-4-one has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha. This compound also exhibits antioxidant activity by scavenging free radicals and reducing oxidative stress.
properties
IUPAC Name |
3-[(2-chlorophenyl)methoxy]-2-(furan-2-yl)chromen-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H13ClO4/c21-15-8-3-1-6-13(15)12-24-20-18(22)14-7-2-4-9-16(14)25-19(20)17-10-5-11-23-17/h1-11H,12H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FIPWQQWSBLFHJT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)COC2=C(OC3=CC=CC=C3C2=O)C4=CC=CO4)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H13ClO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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